Cas no 2229081-77-8 (1-(diethoxymethyl)-N-methylcyclopropan-1-amine)

• Product Name: 1-(diethoxymethyl)-N-methylcyclopropan-1-amine
• CAS No: 2229081-77-8
• MF: C₉H₁₉NO₂
• MW: 173.25266289711
• CID: 6092665
• PubChem ID: 165657992
• Update Time: 2025-06-13

1-(diethoxymethyl)-N-methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(diethoxymethyl)-N-methylcyclopropan-1-amine
• EN300-1737610
• 2229081-77-8

• Inchi： 1S/C9H19NO2/c1-4-11-8(12-5-2)9(10-3)6-7-9/h8,10H,4-7H2,1-3H3
• InChI Key： JDAQPLTXJLSGCJ-UHFFFAOYSA-N
• SMILES： O(CC)C(C1(CC1)NC)OCC

Computed Properties

• Exact Mass: 173.141578849g/mol
• Monoisotopic Mass: 173.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 30.5Ų

Additional information on 1-(diethoxymethyl)-N-methylcyclopropan-1-amine

Comprehensive Overview of 1-(Diethoxymethyl)-N-methylcyclopropan-1-amine (CAS No. 2229081-77-8)

1-(Diethoxymethyl)-N-methylcyclopropan-1-amine (CAS No. 2229081-77-8) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and agrochemical research. This compound, characterized by its cyclopropane ring and diethoxymethyl functional group, offers a versatile scaffold for synthetic chemists exploring novel bioactive molecules. Its molecular formula, C9H19NO2, and distinct amine functionality make it a valuable intermediate in the development of targeted therapeutics and advanced materials.

The growing interest in 1-(Diethoxymethyl)-N-methylcyclopropan-1-amine aligns with broader trends in the chemical industry, where researchers are increasingly focused on sustainable synthesis and green chemistry principles. As environmental concerns rise, many users search for compounds like this that can be synthesized using eco-friendly catalysts or low-waste processes. The compound’s stability under various conditions also makes it a candidate for high-throughput screening applications, a topic frequently queried in academic and industrial forums.

One of the most searched questions related to CAS No. 2229081-77-8 revolves around its solubility and reactivity profiles. Studies indicate that this compound exhibits moderate solubility in polar organic solvents such as ethanol and dimethyl sulfoxide (DMSO), which is critical for its use in drug formulation and material science. Additionally, its N-methyl group enhances its lipophilicity, a property often explored in medicinal chemistry for improving membrane permeability—a hot topic in pharmacokinetics research.

Another area of interest for 1-(Diethoxymethyl)-N-methylcyclopropan-1-amine is its potential role in catalysis and ligand design. The cyclopropane moiety is known to impart strain and reactivity, making it a valuable building block for asymmetric synthesis. Researchers frequently inquire about its use in transition-metal-catalyzed reactions, which are pivotal in creating enantioselective compounds for pharmaceuticals. This aligns with the surge in searches for chiral auxiliaries and stereoselective synthesis methods.

From a commercial perspective, the demand for CAS No. 2229081-77-8 is driven by its applicability in high-value intermediates. Companies specializing in custom synthesis often highlight this compound in their portfolios due to its scalability and compatibility with multistep reactions. Users searching for bulk suppliers or technical data sheets will find this information particularly relevant, as it addresses common procurement challenges in the fine chemicals market.

In summary, 1-(Diethoxymethyl)-N-methylcyclopropan-1-amine represents a compelling case study in modern chemical innovation. Its structural features, combined with its adaptability to green chemistry and drug discovery, position it as a compound of enduring relevance. As research continues to uncover new applications, this molecule is likely to remain a focal point for both academic inquiry and industrial advancement.